1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-(2-methoxy-5-methylphenyl)-3-methyl-6-phenylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C26H26N4O4S/c1-16-9-10-23(34-3)22(13-16)28-26(31)20-14-21(18-7-5-4-6-8-18)27-25-24(20)17(2)29-30(25)19-11-12-35(32,33)15-19/h4-10,13-14,19H,11-12,15H2,1-3H3,(H,28,31)
• InChI Key: NZNDTVRPPIGTSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=NC3=C2C(=NN3C4CCS(=O)(=O)C4)C)C5=CC=CC=C5
• Molecular Formula: C26H26N4O4S
• Molecular Weight: 490.6 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C26H26N4O4S and its molecular weight is 490.58. The purity is usually 95%.
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Scientific Research Applications

Structural and Chemical Properties

• Chemical Structure and Tautomerism : The research by Quiroga et al. (1999) explored the structure of related pyrazolo[3,4-b]pyridines. These compounds exhibit different tautomeric forms, with studies revealing that 2H-tautomers are preferred in solutions like DMSO-d6. X-ray diffraction studies confirmed the 2H-tautomeric structures in crystalline forms, providing insights into the structural properties of similar compounds (Quiroga et al., 1999).

• Synthesis and Characterization : Hassan et al. (2014) described the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, similar to the compound . Their synthesis involved reactions with hydrazine hydrate in ethanol, followed by characterization using elemental analysis and spectral data. This highlights the synthetic pathways and characterization techniques relevant to similar compounds (Hassan et al., 2014).

• Molecular Interaction Studies : Shim et al. (2002) conducted a study on a related compound, examining its conformational properties and interaction with the CB1 cannabinoid receptor. This research is relevant for understanding the molecular interactions and potential receptor binding properties of similar compounds (Shim et al., 2002).

Applications in Drug Development

• Cytotoxicity and Anticancer Potential : Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives and evaluated their cytotoxic activity. These derivatives, similar in structure to the compound , were assessed for their potential as anticancer agents. This illustrates the relevance of such compounds in developing novel anticancer drugs (Rahmouni et al., 2016).

• Spectral and X-Ray Crystal Structure Analysis : Kumar et al. (2018) synthesized a novel pyrazole derivative and characterized it using various techniques, including X-ray diffraction. These methods are essential for understanding the physical and chemical properties of similar compounds, which is crucial in drug development (Kumar et al., 2018).

• Antimicrobial and Antitumor Activities : Kumar et al. (2012) synthesized a series of pyrazole derivatives and evaluated their antimicrobial activity. This research shows the potential of similar compounds in developing antimicrobial and antitumor agents (Kumar et al., 2012).